Cas no 1214331-87-9 ((3'-Fluorobiphenyl-2-yl)(methyl)sulfane)

• Product Name: (3'-Fluorobiphenyl-2-yl)(methyl)sulfane
• CAS No: 1214331-87-9
• MF: C₁₃H₁₁FS
• MW: 218.289845705032
• CID: 5000222
• Update Time: 2023-08-24

(3'-Fluorobiphenyl-2-yl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3'-Fluorobiphenyl-2-yl)(methyl)sulfane

• Inchi： 1S/C13H11FS/c1-15-13-8-3-2-7-12(13)10-5-4-6-11(14)9-10/h2-9H,1H3
• InChI Key： JPLXBBGCBKSXHN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3